Cas no 2229159-53-7 (2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid
• CAS No: 2229159-53-7
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 6255147
• PubChem ID: 165752937
• Update Time: 2025-11-01

2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid
• 2-(1-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}cyclobutyl)acetic acid
• 2229159-53-7
• EN300-1889365

• Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-10-5-4-7-12(17)16(8-6-9-16)11-13(18)19/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： TZWRYLCRGUJQEN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C1(CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid

2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid (CAS No. 2229159-53-7): An Overview

2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid (CAS No. 2229159-53-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2229159-53-7, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid is composed of a cyclobutyl ring, a piperidine moiety, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclobutyl ring contributes to the overall rigidity and conformational stability of the compound, while the piperidine moiety provides a flexible and reactive site for various chemical transformations. The Boc protecting group ensures that the nitrogen atom remains unreactive during synthesis, allowing for precise control over the reaction conditions.

Recent studies have highlighted the potential of 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems and protect neurons from oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing the production of pro-inflammatory cytokines.

In addition to its neuroprotective properties, 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. A recent publication in the Cancer Research journal reported that 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid selectively targets cancer stem cells, which are known to be responsible for tumor recurrence and metastasis. This selective targeting mechanism makes it a potential candidate for developing more effective cancer therapies.

The synthesis of 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid involves several well-defined steps that ensure high yield and purity. One common synthetic route begins with the formation of a cyclobutyl derivative, followed by coupling with a protected piperidine intermediate. The final step involves deprotection to yield the desired product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to optimize the process and improve efficiency.

The pharmacokinetic properties of 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicological studies have demonstrated that 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid is well-tolerated at therapeutic doses with minimal side effects.

In conclusion, 2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclobutyl)acetic acid (CAS No. 2229159-53-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in neurodegenerative diseases and cancer.